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Compound of Interest

Compound Name: Sodium o-cresolate

Cat. No.: B1260490 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds such as Sodium o-cresolate.

This document provides immediate, essential safety protocols, operational guidelines, and

disposal procedures to minimize risks and ensure compliance.

Sodium o-cresolate, the sodium salt of o-cresol, is a caustic and toxic compound that requires

careful handling.[1][2] Exposure through inhalation, ingestion, or skin contact can lead to

severe health effects, including skin burns, eye damage, and systemic toxicity.[2][3] Adherence

to the following procedures is critical for safe laboratory operations.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Sodium o-cresolate is provided

below.
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Property Value Source

Molecular Formula C₇H₇ONa [1]

Molecular Weight 130.12 g/mol [1][2]

Appearance Amber liquid [1][2]

Odor Strong, distinctive [1][2]

Melting Point 29 - 31 °C (84 - 88 °F) [3][4]

Boiling Point 191 °C (376 °F) (for o-cresol) [3]

Flash Point ~218.5 °C [4]

Solubility Aqueous solution is caustic [1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Sodium o-
cresolate. The required PPE is detailed below.
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Protection Type Required Equipment
Specifications and
Guidelines

Eye and Face Protection Safety goggles and face shield

Wear tightly fitting safety

goggles. A face shield is

required when there is a risk of

splashing.[2][5][6]

Skin Protection
Chemical-resistant gloves, lab

coat, apron, and boots

Use neoprene or natural

rubber gloves. Wear a flame-

retardant, antistatic lab coat or

coveralls. A plastic apron and

rubber boots should be used

for additional protection.[3][5]

[7][8]

Respiratory Protection Fume hood or respirator

Always handle Sodium o-

cresolate in a well-ventilated

area, preferably within a

chemical fume hood.[7][9][10]

If ventilation is inadequate or in

case of overexposure, a self-

contained breathing apparatus

(SCBA) is necessary.[2][11]

Emergency Equipment
Eyewash station and safety

shower

Ensure immediate access to a

functional eyewash station and

safety shower in the work area.

[7][8]

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to prevent accidental exposure and

maintain the chemical's stability.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all required PPE is correctly worn. Confirm that the

fume hood is operational and that emergency eyewash and shower stations are accessible.
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Dispensing: Ground and bond containers when transferring the material to prevent static

discharge.[12] Use non-sparking tools.[9]

Usage: Avoid contact with skin and eyes.[9] Do not eat, drink, or smoke in the handling area.

[3]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[3][12] Decontaminate the work area.

Clothing: Remove any contaminated clothing immediately and launder it before reuse.[2][3]

Storage Plan
Location: Store in a cool, dark, dry, and well-ventilated area.[2][9]

Containers: Keep containers tightly closed.[9][10]

Incompatibilities: Store separately from strong oxidizing agents, sources of ignition, and heat.

[1][2][5] Vigorous reactions can occur with oxidizing materials.[1]

Emergency Response and First Aid
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
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Exposure Route First Aid Procedure

Skin Contact

Immediately remove all contaminated clothing.

[3] Flush the affected skin with large amounts of

running water for at least 15 minutes.[2] Seek

immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[2]

Remove contact lenses if present and easy to

do so.[3] Call an ophthalmologist immediately.[3]

Inhalation

Move the individual to fresh air.[3][13] If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting.[10] If the person is

conscious, give two glasses of water to drink.[3]

Seek immediate medical attention and show the

Safety Data Sheet to the attending physician.[3]

Spill Response Workflow
The following diagram outlines the procedural steps for managing a Sodium o-cresolate spill.
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Caption: Workflow for handling a Sodium o-cresolate spill.
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Disposal Plan
Sodium o-cresolate and any contaminated materials must be treated as hazardous waste.

Waste Classification: This material is classified under EPA hazardous waste numbers U052

and F004.[2]

Containerization: Collect waste in clearly labeled, sealed containers suitable for hazardous

materials. Do not mix with other waste.

Disposal Method: Dispose of the waste through an approved and licensed waste disposal

facility.[3] Methods like incineration in a rotary kiln or fluidized bed may be used.[2]

Regulatory Compliance: All disposal activities must comply with federal, state, and local

environmental regulations.[2][3] Consult with environmental regulatory agencies for specific

guidance.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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